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Compound of Interest

Compound Name: 2-Methyl-1-dodecanol

Cat. No.: B7894582 Get Quote

This technical guide provides a comprehensive overview of (S)-(-)-2-Methyl-1-dodecanol, a
chiral long-chain alcohol with potential applications in research and drug development. The

document details its chemical identifiers, physicochemical properties, and explores its potential

applications based on the characteristics of related compounds. Methodologies for its synthesis

and analysis, as well as its potential role in antimicrobial formulations and drug delivery

systems, are also discussed.

Chemical Identifiers and Physicochemical
Properties
(S)-(-)-2-Methyl-1-dodecanol is the (S)-enantiomer of 2-Methyl-1-dodecanol. While a specific

CAS number for the (S)-(-) enantiomer is not consistently reported in major databases, the

racemic mixture is well-documented. For the purpose of specific identification of the S-

enantiomer, the PubChem Compound ID (CID) is the most reliable identifier.

Table 1: Chemical Identifiers for 2-Methyl-1-dodecanol and its (S)-enantiomer
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Identifier
Racemic 2-Methyl-1-
dodecanol

(S)-(-)-2-Methyl-1-
dodecanol

CAS Number 22663-61-2[1][2]

Not explicitly assigned; often

referenced under the racemic

CAS.

PubChem CID 42265[2] 11252645

IUPAC Name 2-methyldodecan-1-ol[2] (2S)-2-methyldodecan-1-ol

Molecular Formula C13H28O[1][2] C13H28O

Molecular Weight 200.36 g/mol [2] 200.36 g/mol

InChIKey
SCHAAFQMJJWGJM-

UHFFFAOYSA-N[3]

SCHAAFQMJJWGJM-

ZDUSSCGKSA-N

Synonyms
2-methyldodecan-1-ol, 2-

methyldodecyl alcohol[1][2]

(S)-2-Methyl-1-dodecanol,

(-)-2-Methyl-1-dodecanol

Table 2: Computed Physicochemical Properties of 2-Methyl-1-dodecanol

Property Value

XLogP3-AA 5.6

Hydrogen Bond Donor Count 1

Hydrogen Bond Acceptor Count 1

Rotatable Bond Count 10

Exact Mass 200.214015 g/mol

Monoisotopic Mass 200.214015 g/mol

Topological Polar Surface Area 20.2 Å²

Heavy Atom Count 14

Complexity 101
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These computed properties suggest that (S)-(-)-2-Methyl-1-dodecanol is a lipophilic molecule

with limited aqueous solubility, a characteristic feature of long-chain fatty alcohols.

Potential Applications in Drug Development
While specific research on (S)-(-)-2-Methyl-1-dodecanol is limited, the broader class of long-

chain and branched-chain fatty alcohols has established roles in pharmaceutical formulations.

These applications provide a strong indication of the potential utility of this specific chiral

alcohol.

Antimicrobial Activity
Long-chain fatty alcohols are known to possess antimicrobial properties. Their mechanism of

action is often attributed to their ability to disrupt the bacterial cell membrane, leading to

increased permeability and leakage of cellular contents. The antibacterial activity is influenced

by the length of the aliphatic carbon chain. Studies on straight-chain alcohols have shown that

those with 10 to 13 carbons often exhibit the highest activity against bacteria such as

Staphylococcus aureus.[4][5][6] For instance, 1-dodecanol has demonstrated significant

antibacterial effects.[4][5] The introduction of a methyl branch, as in 2-methyl-1-dodecanol,
may modulate this activity by altering the molecule's interaction with the lipid bilayer of bacterial

membranes. The chirality of the molecule could further influence its specific interactions with

membrane components, potentially leading to differences in antimicrobial potency between the

(S) and (R) enantiomers.

A proposed general mechanism for the antimicrobial action of long-chain alcohols is depicted

below.

Caption: Hypothetical mechanism of antimicrobial action of (S)-(-)-2-Methyl-1-dodecanol.

Drug Delivery Systems
Branched-chain fatty alcohols are valuable excipients in topical and transdermal drug delivery

systems.[7] They can act as penetration enhancers, facilitating the transport of active

pharmaceutical ingredients (APIs) across the stratum corneum, the outermost layer of the skin.

[8] Their lipophilic nature allows them to integrate into the lipid matrix of the skin, temporarily

disrupting its barrier function and thereby increasing drug permeation.
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Furthermore, branched-chain fatty alcohols can be incorporated into nanoassemblies, such as

solid lipid nanoparticles (SLNs) and nanostructured lipid carriers (NLCs), to improve the oral

bioavailability of poorly soluble drugs.[7][9] The branched structure can influence the packing of

the lipid matrix in these nanoparticles, potentially leading to higher drug loading and controlled

release profiles.[7] The chirality of (S)-(-)-2-Methyl-1-dodecanol could offer advantages in the

formulation of more stable and efficient drug delivery systems due to specific stereoselective

interactions with other chiral components of the formulation or with biological membranes.

Below is a conceptual diagram illustrating the role of a branched-chain fatty alcohol in a topical

drug delivery system.

Caption: Conceptual model of (S)-(-)-2-Methyl-1-dodecanol as a penetration enhancer in

topical drug delivery.

Experimental Protocols
Detailed experimental protocols for the synthesis and analysis of (S)-(-)-2-Methyl-1-dodecanol
are not readily available in the public domain. However, based on established methods for the

synthesis of chiral alcohols and the characterization of long-chain alcohols, the following

sections provide representative methodologies.

Hypothetical Enantioselective Synthesis
The synthesis of (S)-(-)-2-Methyl-1-dodecanol can be approached through the

enantioselective reduction of the corresponding aldehyde, 2-methyldodecanal. Biocatalytic

methods, such as using baker's yeast, have been successfully employed for the

enantioselective synthesis of other (S)-2-methyl-1-alkanols.[10]

Objective: To synthesize (S)-(-)-2-Methyl-1-dodecanol via the enantioselective reduction of 2-

methyldodecanal using a chiral reducing agent. A well-established method for this type of

transformation is the Corey-Bakshi-Shibata (CBS) reduction.

Materials:

2-Methyldodecanal

(S)-2-Methyl-CBS-oxazaborolidine
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Borane-dimethyl sulfide complex (BMS)

Anhydrous tetrahydrofuran (THF)

Methanol

1 M Hydrochloric acid

Saturated sodium bicarbonate solution

Saturated sodium chloride solution (brine)

Anhydrous magnesium sulfate

Silica gel for column chromatography

Hexane and ethyl acetate for elution

Procedure:

A solution of (S)-2-Methyl-CBS-oxazaborolidine (0.1 equivalents) in anhydrous THF is cooled

to -20 °C under an inert atmosphere (e.g., argon).

Borane-dimethyl sulfide complex (1.1 equivalents) is added dropwise to the CBS solution,

and the mixture is stirred for 10 minutes.

A solution of 2-methyldodecanal (1.0 equivalent) in anhydrous THF is added dropwise over

30 minutes, maintaining the temperature at -20 °C.

The reaction is monitored by thin-layer chromatography (TLC) until the starting aldehyde is

consumed.

The reaction is quenched by the slow addition of methanol, followed by 1 M hydrochloric

acid.

The mixture is allowed to warm to room temperature and then extracted with ethyl acetate.
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The combined organic layers are washed with saturated sodium bicarbonate solution, water,

and brine.

The organic layer is dried over anhydrous magnesium sulfate, filtered, and the solvent is

removed under reduced pressure.

The crude product is purified by silica gel column chromatography using a gradient of

hexane and ethyl acetate to yield (S)-(-)-2-Methyl-1-dodecanol.

A workflow for this synthesis is presented below.

Caption: General workflow for the enantioselective synthesis of (S)-(-)-2-Methyl-1-dodecanol.

Characterization
The synthesized (S)-(-)-2-Methyl-1-dodecanol would be characterized using standard

spectroscopic techniques to confirm its structure and purity.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show characteristic signals for the

different types of protons in the molecule. The chemical shifts, integration, and splitting

patterns would confirm the structure. For example, the protons of the CH₂OH group would

appear as a doublet, coupled to the adjacent CH proton. The long alkyl chain would show a

complex multiplet in the upfield region.

¹³C NMR and DEPT: The carbon-13 NMR spectrum, along with DEPT-90 and DEPT-135

experiments, would identify the number of different carbon environments and distinguish

between CH₃, CH₂, CH, and quaternary carbons.[11]

Mass Spectrometry (MS):

Gas chromatography-mass spectrometry (GC-MS) can be used to determine the molecular

weight and fragmentation pattern of the compound, further confirming its identity.

Chiral High-Performance Liquid Chromatography (HPLC):

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b7894582?utm_src=pdf-body
https://www.benchchem.com/product/b7894582?utm_src=pdf-body
https://www.benchchem.com/product/b7894582?utm_src=pdf-body
https://www.magritek.com/wp-content/uploads/2015/03/Lab-Manual-Identification-of-an-alcohol-web.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7894582?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To determine the enantiomeric excess (e.e.) of the synthesized product, chiral HPLC is

employed. A chiral stationary phase is used to separate the (S) and (R) enantiomers, and the

relative peak areas are used to calculate the e.e.

Conclusion
(S)-(-)-2-Methyl-1-dodecanol is a chiral long-chain alcohol with significant potential in the

fields of antimicrobial research and pharmaceutical sciences, particularly in the development of

advanced drug delivery systems. While specific data on this enantiomer is scarce, the well-

documented properties of related long-chain and branched-chain fatty alcohols provide a solid

foundation for its exploration. The methodologies for its enantioselective synthesis and

characterization are well-established in organic chemistry. Further research into the specific

biological activities of (S)-(-)-2-Methyl-1-dodecanol is warranted to fully elucidate its potential

and pave the way for its application in novel therapeutic strategies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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